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Compound of Interest

Compound Name: 1,3-Benzenedimethanol

Cat. No.: B147609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties and reactivity of 1,3-
Benzenedimethanol, a versatile aromatic diol. The information is curated for professionals in

research, scientific, and pharmaceutical development fields, with a focus on delivering precise

data and practical insights.

Chemical and Physical Properties
1,3-Benzenedimethanol, also known as m-xylylene glycol, is an organic compound that is

solid at room temperature.[1][2] It presents as a white to off-white crystalline solid or a clear to

hazy colorless to yellow solution.[1] It possesses a faint, mild aromatic odor.[1] This compound

is characterized by a benzene ring substituted with two hydroxymethyl (-CH₂OH) groups at the

meta-positions.[1]

Table 1: Quantitative Chemical and Physical Properties of 1,3-Benzenedimethanol
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Property Value Source(s)

Molecular Formula C₈H₁₀O₂ [1][3][4]

Molecular Weight 138.16 g/mol [2][3][5]

CAS Number 626-18-6 [1][2]

Melting Point 56-60 °C (133-140 °F) [2][5]

Boiling Point
154-159 °C at 13 mmHg (309-

318 °F at 13 mm)
[2][5]

Solubility

Soluble in water.[1][6]

Moderately soluble in polar

solvents like ethanol and

methanol.[1]

[1][6]

Appearance
White to off-white crystalline

solid or viscous liquid.[1]
[1]

Vapor Pressure Negligible [5]

Reactivity and Stability
1,3-Benzenedimethanol's reactivity is primarily dictated by the two primary alcohol functional

groups. As a diol, it can undergo reactions typical of alcohols, such as esterification,

etherification, and oxidation. Its bifunctional nature makes it a valuable monomer or building

block in polymer chemistry for the synthesis of polyesters and other specialty resins.[1]

Stability: The product is considered stable under normal conditions.[5]

Incompatible Materials: To ensure safety and reaction integrity, 1,3-Benzenedimethanol
should be stored away from strong oxidizing agents, strong acids, acid chlorides, and acid

anhydrides.[5][7] Contact with oxidizing agents such as nitrates, oxidizing acids, and chlorine

bleaches may result in ignition.[5]

Conditions to Avoid: The presence of incompatible materials should be avoided.[5] It is also a

combustible solid, and fine dust particles can form explosive mixtures with air.[5]
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Hazardous Decomposition Products: When involved in a fire, combustion products may include

carbon monoxide (CO), carbon dioxide (CO₂), and other pyrolysis products typical of burning

organic material.[5] It may also emit poisonous and corrosive fumes under fire conditions.[5]

Experimental Protocols
Synthesis of 1,3-Benzenedimethanol via Reduction of Isophthalaldehyde:

A common laboratory-scale synthesis involves the reduction of isophthalaldehyde.[1] The

following is a representative, general procedure:

Dissolution: Isophthalaldehyde (2.0 mmol) is dissolved in a suitable solvent such as

tetrahydrofuran (THF) (40 mL) with stirring.

Reduction: Sodium borohydride (NaBH₄) (7.9 mmol) is slowly added to the solution.

Co-solvent Addition: Ethanol (EtOH) (10 mL) is then slowly added to the mixture.

Reaction: The resulting mixture is stirred at room temperature for approximately 3 hours to

allow for the complete reduction of the aldehyde groups to alcohols.

Quenching: The reaction is quenched by the slow addition of ice water (10 mL) at 0 °C.

Acidification: The pH of the solution is adjusted to <7 by the slow addition of 10% aqueous

HCl.

Extraction: The product is extracted from the aqueous layer using an organic solvent such as

diethyl ether (Et₂O) (e.g., 5 x 50 mL).

Washing and Drying: The combined organic layers are washed with brine (5 x 50 mL), dried

over an anhydrous drying agent like sodium sulfate (Na₂SO₄), filtered, and concentrated

under reduced pressure to yield the crude product.

Purification: If necessary, the crude product can be purified by silica gel chromatography

using an appropriate eluent.

Applications in Further Synthesis:
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1,3-Benzenedimethanol serves as a precursor in various organic syntheses. For instance, it

has been utilized in the synthesis of cross-linked poly(orthocarbonates) and in the preparation

of mixed-tethered systems for fullerene adducts.[2][6][8][9]

Visualized Reaction Pathway
The following diagram illustrates the general role of 1,3-Benzenedimethanol as a bifunctional

monomer in a condensation polymerization reaction with a generic dicarboxylic acid to form a

polyester.

1,3-Benzenedimethanol
(HO-CH₂-Ar-CH₂-OH) + Dicarboxylic Acid

(HOOC-R-COOH)

→
(Condensation)

Polyester Chain
[-O-CH₂-Ar-CH₂-O-CO-R-CO-]

+

Water
(H₂O)

Click to download full resolution via product page

Caption: Condensation polymerization of 1,3-Benzenedimethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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